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A Comparative Guide to Experimental Results from Heliotron J and Other Leading Stellarators

This guide provides an objective comparison of the experimental performance of the Heliotron
J stellarator with two other leading international stellarator devices: Wendelstein 7-X (W7-X)

and the Large Helical Device (LHD). The information is intended for researchers and scientists

in the fields of plasma physics and fusion energy.

Overview of Devices
Stellarators are a class of magnetic confinement fusion devices that use externally generated

magnetic fields to confine hot plasma. Unlike tokamaks, they do not require a large, inductively

driven plasma current, which gives them a significant advantage for steady-state operations.

Heliotron J: Located at Kyoto University, Japan, Heliotron J is a medium-sized, flexible

helical-axis heliotron. Its primary mission is to explore the optimization of the magnetic field

configuration to improve plasma confinement and stability, particularly by controlling the

"bumpiness" of the magnetic field.[1][2]

Wendelstein 7-X (W7-X): Situated in Greifswald, Germany, W7-X is the world's largest and

most advanced optimized stellarator. Its design is the result of extensive computational

optimization aimed at minimizing neoclassical transport, a key energy loss channel in

traditional stellarators, to demonstrate the power-plant potential of the stellarator concept.[3]
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Large Helical Device (LHD): Housed in Toki, Japan, the LHD is a large-scale heliotron-type

device utilizing superconducting coils. It is a workhorse for producing high-performance,

steady-state plasmas and has been instrumental in exploring a wide range of plasma

physics phenomena in helical systems.[5][6]

Data Presentation: Device and Performance
Parameters
The following tables summarize the main device parameters and the highest achieved

experimental results for key plasma performance metrics.

Table 1: Comparison of Major Device Parameters

Parameter Heliotron J
Wendelstein 7-X
(W7-X)

Large Helical
Device (LHD)

Major Radius (R) 1.2 m[7] 5.5 m[3][8] 3.6 - 3.9 m[5][9]

Minor Radius (a) 0.1 - 0.2 m[7] 0.53 m[3] 0.6 m[5]

Plasma Volume ~0.68 m³[10] 30 m³[3] 30 m³[11]

Magnetic Field (on

axis)
≤ 1.5 T[7] up to 3.0 T[3] up to 3.0 T[5][9]

Primary Heating

Systems

ECH (0.4 MW), NBI

(1.4 MW), ICRF (0.8

MW)

ECRH (~9 MW)[8]

NBI (>20 MW), ECRH

(~5.5 MW), ICRH[9]

[12]

Table 2: Comparison of Achieved Plasma Performance
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Parameter Heliotron J
Wendelstein 7-X
(W7-X)

Large Helical
Device (LHD)

Max. Ion Temperature

(Tᵢ)
~0.5 keV

~3.4 keV (~40 million

°C)[4]

~10 keV (~120 million

°C)[2][13]

Max. Electron Temp.

(Tₑ)
< 3 keV > 6 keV[14] ~10 keV[2][11]

Max. Line-Avg.

Density (nₑ)
~1 x 10²⁰ m⁻³[15] ~2 x 10²⁰ m⁻³[3]

~1.2 x 10²¹ m⁻³

(central)[6]

Max. Energy

Confinement (τₑ)
N/A > 200 ms[15] ~300 ms[16]

Max. Plasma Beta (β) N/A ~3%[4] > 5%[6]

Max. Pulse Duration Seconds
360 seconds (1.8 GJ

energy turnover)[4]
~54 minutes

Fusion Triple Product N/A
World Record for long

pulse (>30s)[10][17]
N/A

Note: The performance values represent the highest achieved in specific experiments and may

not have been reached simultaneously. "N/A" indicates that specific high-performance data was

not prominently available in the reviewed search results, often because the device's primary

mission focuses on other physics aspects.

Experimental Protocols
Achieving high-performance plasma regimes requires carefully orchestrated experimental

procedures. Below are summaries of the protocols used to obtain some of the key results cited

above.

Heliotron J: High-Density Plasma Operation
Heliotron J has successfully explored high-density regimes using a novel fueling method

known as High-Intensity Gas Puffing (HIGP).[18] This technique is designed to create a peaked

density profile, which is beneficial for core plasma confinement.[19]
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Plasma Initiation: The plasma is typically initiated with a pulse of Electron Cyclotron Heating

(ECH) at a power of approximately 200 kW.[18]

Main Heating and Fueling: Following initiation, a co-injection Neutral Beam Injection (NBI)

pulse of around 220 kW is applied to heat the plasma.[18]

Intense Gas Puff: During the NBI phase, a short (e.g., 10 ms), high-flow-rate gas pulse is

injected. This is distinct from conventional gas puffing, which typically uses a lower flow rate

over a longer duration.[18]

Confinement Improvement: The HIGP method results in a more peaked electron density

profile compared to the flat or hollow profiles from conventional puffing. This has been shown

to improve ion heat transport in the plasma core.[19]

Diagnostics: Key diagnostics for these experiments include Charge Exchange

Recombination Spectroscopy (CXRS) to measure the ion temperature profile and a YAG

Thomson Scattering system for electron temperature and density profiles.[18]

Wendelstein 7-X: Record Fusion Triple Product
In May 2025, W7-X set a new world record for the fusion triple product (density × temperature ×

confinement time) for long-pulse discharges, sustaining high-performance plasma for 43

seconds.[3][4] This achievement was the result of precise control over plasma fueling and

heating.

Continuous Fueling: A key technology for this achievement was a pellet injector developed

by Oak Ridge National Laboratory. This system injects small, frozen hydrogen pellets into the

plasma to continuously refuel it.[4][14]

Heating Scenario: Powerful microwave heating (ECRH) was applied simultaneously with the

pellet injection. The plasma temperature was raised to over 20 million degrees Celsius, with

peaks reaching 30 million degrees.[3][4]

Precise Coordination: The protocol required precise coordination between the heating and

fueling systems. The pellet injector was operated with variable, pre-programmed pulse rates

for the first time to achieve the optimal balance between heating power and fuel supply.[3]

[14]
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Diagnostics: The primary diagnostics for measuring the record-setting parameters included

an X-ray spectrometer for ion temperature, a unique interferometer for electron density, and

other advanced diagnostics developed at IPP to determine the energy confinement time.[3]

[4]

Large Helical Device (LHD): High Ion Temperature
Achievement
LHD achieved a remarkable ion temperature of 10 keV (approximately 120 million °C) in

deuterium plasma experiments, a critical milestone for fusion energy.[2][13]

Deuterium Operation: The experiments were conducted using deuterium, a heavier isotope

of hydrogen. In positive-ion NBI systems, switching to deuterium allows for higher beam

energy and thus higher heating power.[13][20]

Optimized Heating Mix: The protocol involved a combination of powerful heating systems.

High-power positive-ion deuterium NBI was combined with negative-ion hydrogen NBI to

maximize the total heating power delivered to the plasma ions.[13]

Internal Transport Barrier (ITB): The high ion temperature was achieved in a plasma regime

featuring an Internal Transport Barrier (ITB). An ITB is a region within the plasma where heat

transport is significantly reduced, allowing for the formation of a steep temperature gradient

and a very hot core.[13]

Diagnostics: A comprehensive suite of diagnostics is used on LHD. For high-temperature

experiments, these include Thomson scattering for electron temperature and density, X-ray

crystal spectrometers for ion temperature, and neutron diagnostics, which become

particularly important during deuterium operations to measure fusion reactivity.[20][21][22]

[23]

Visualizations: Experimental Workflow
The following diagram illustrates a generalized workflow for conducting an experiment on a

stellarator like Heliotron J, W7-X, or LHD. It outlines the logical sequence from initial setup to

final data analysis.
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Fig 1. Generalized workflow for a stellarator experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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